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Compound of Interest

Compound Name:
ethyl (3-formyl-1H-indol-2-

yl)acetate

Cat. No.: B159625 Get Quote

An In-depth Technical Guide on Ethyl (3-formyl-1H-indol-2-yl)acetate

Introduction
Ethyl (3-formyl-1H-indol-2-yl)acetate is an indole derivative of significant interest in synthetic

organic chemistry and drug discovery. The indole scaffold is a prevalent structural motif in

numerous biologically active natural products and pharmaceutical agents. The presence of a

formyl group at the C3 position and an acetate group at the C2 position makes this compound

a versatile intermediate for the synthesis of more complex heterocyclic systems and potential

therapeutic agents. This guide provides a comprehensive overview of its chemical properties, a

detailed experimental protocol for its synthesis, and its role as a precursor in the development

of bioactive molecules.

Data Presentation
The key quantitative data for ethyl (3-formyl-1H-indol-2-yl)acetate are summarized in the

table below for easy reference.
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Property Value Citation

Molecular Weight 231.25 g/mol [1]

Molecular Formula C13H13NO3 [1]

CAS Number 129410-12-4 [1]

Hazard Irritant [1]

Experimental Protocols
Synthesis of Ethyl (3-formyl-1H-indol-2-yl)acetate via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich

aromatic compounds, including indoles. The synthesis of ethyl (3-formyl-1H-indol-2-
yl)acetate can be achieved by the formylation of the corresponding ethyl 1H-indole-2-acetate.

Materials:

Ethyl 1H-indole-2-acetate

Phosphorus oxychloride (POCl3)

N,N-Dimethylformamide (DMF)

Appropriate solvent (e.g., dichloromethane)

Sodium bicarbonate solution

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Preparation of the Vilsmeier Reagent: In a flask maintained under an inert atmosphere (e.g.,

nitrogen or argon) and cooled in an ice bath, slowly add phosphorus oxychloride to N,N-
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dimethylformamide with stirring. This exothermic reaction forms the electrophilic

chloromethylenemorpholinium chloride (Vilsmeier reagent).

Formylation Reaction: Dissolve the starting material, ethyl 1H-indole-2-acetate, in a suitable

dry solvent such as dichloromethane. To this solution, add the freshly prepared Vilsmeier

reagent dropwise at a low temperature (typically 0-5 °C). The reaction mixture is then stirred

at room temperature for a specified period, during which the formylation at the electron-rich

3-position of the indole ring occurs. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).[2]

Work-up and Isolation: Upon completion of the reaction, the mixture is carefully poured into

ice water to quench the reaction. The resulting solution is then neutralized by the slow

addition of a saturated sodium bicarbonate solution until the pH is neutral or slightly basic.

Extraction and Purification: The aqueous layer is extracted multiple times with a suitable

organic solvent like ethyl acetate. The combined organic layers are then washed with brine,

dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

Final Product: The crude product is then purified, typically by column chromatography on

silica gel, to yield the pure ethyl (3-formyl-1H-indol-2-yl)acetate.[3]

Visualizations

Synthesis Workflow for Ethyl (3-formyl-1H-indol-2-yl)acetate
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Caption: Vilsmeier-Haack synthesis of the target compound.

Role of Indole Derivatives in Drug Discovery
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Caption: Pathway from indole intermediate to bioactive compounds.

Biological Significance and Applications
Indole derivatives are a cornerstone in medicinal chemistry due to their wide range of biological

activities. 1H-indole-3-carboxaldehyde and its derivatives serve as crucial intermediates in the

synthesis of biologically active compounds and indole alkaloids.[4] Ethyl (3-formyl-1H-indol-2-
yl)acetate, as a functionalized indole, is a valuable precursor for creating diverse molecular

architectures.

The strategic placement of the formyl and acetate groups allows for a variety of chemical

transformations. For instance, the formyl group can readily undergo condensation reactions,

while the ester can be hydrolyzed or otherwise modified. Research has shown that similar

structures, such as ethyl 3-formyl-1H-indole-2-carboxylate, are used in the preparation of
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aplysinopsin and β-carboline thiohydantoin analogues, which are classes of compounds with

known biological activities.[5] Furthermore, indole-based compounds are actively investigated

for their potential as anticancer, antimicrobial, and anti-inflammatory agents.[3][6] The synthesis

of various substituted indoles is a key area of research in the development of new therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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